(3,3-Dimethylbicyclo[2.2.1]heptan-2-yl)methanesulfonyl chloride
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Description
Scientific Research Applications
Synthesis and Chemical Transformations
Chemical Transformation through Heterogeneous Oxidation : Methanesulfonic acid and its derivatives, including (3,3-Dimethylbicyclo[2.2.1]heptan-2-yl)methanesulfonyl chloride, play a significant role in atmospheric chemistry. The transformation of methanesulfonic acid and sodium methanesulfonate through heterogeneous OH oxidation demonstrates the complexity of atmospheric chemical processes involving organosulfur compounds (Kwong et al., 2018).
Synthesis and Dehydration of Derivatives : The compound has been used in the synthesis and dehydration of endo-2-(3-R-Isoxazol-5-yl)-1,7,7-trimethylbicyclo[2.2.1]heptan-exo-2-ols, demonstrating its utility in organic synthesis for generating isoxazole derivatives (Bondar' et al., 2001).
Atmospheric and Environmental Studies
- Impacts on Cloud Condensation Nucleation Activity : Research into the effects of methanesulfonates on the cloud condensation nucleation activity of sea salt aerosol provides insights into the environmental impact of organosulfur compounds on cloud formation and climate. The study found that methanesulfonate may only have minor impacts on the CCN activity of marine aerosol, which is crucial for understanding atmospheric processes (Tang et al., 2019).
Molecular Structure and Property Investigations
Molecular Structure Analysis : Studies on the molecular structure of methane sulfonyl chloride by electron diffraction provide fundamental insights into the geometric parameters and structural characteristics of sulfonyl chloride compounds. Such research is vital for understanding the physical and chemical properties of these molecules (Hargittai & Hargittai, 1973).
Physicochemical Properties and Ecotoxicity : Research on imidazolium-based organic salts incorporating the camphorsulfonate anion reveals variations in physical properties and Brönsted acidity. Such studies contribute to the development of non-toxic variants of ionic liquids, demonstrating the potential of these compounds in green chemistry applications (Sardar et al., 2018).
properties
IUPAC Name |
(3,3-dimethyl-2-bicyclo[2.2.1]heptanyl)methanesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17ClO2S/c1-10(2)8-4-3-7(5-8)9(10)6-14(11,12)13/h7-9H,3-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOROUEYUSBJMAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2CCC(C2)C1CS(=O)(=O)Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17ClO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3,3-Dimethylbicyclo[2.2.1]heptan-2-yl)methanesulfonyl chloride |
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